Cas no 1343897-87-9 (3-Amino-4-(2-oxopyrrolidin-1-yl)benzoic acid)

• Product Name: 3-Amino-4-(2-oxopyrrolidin-1-yl)benzoic acid
• CAS No: 1343897-87-9
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 5972189
• PubChem ID: 63117150
• Update Time: 2025-05-21

3-Amino-4-(2-oxopyrrolidin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1343897-87-9
• EN300-844443
• 3-amino-4-(2-oxopyrrolidin-1-yl)benzoic acid
• AKOS012418321
• 3-Amino-4-(2-oxopyrrolidin-1-yl)benzoic acid

• Inchi： 1S/C11H12N2O3/c12-8-6-7(11(15)16)3-4-9(8)13-5-1-2-10(13)14/h3-4,6H,1-2,5,12H2,(H,15,16)
• InChI Key： OLPBJKNHWUAJKW-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C1C=CC(C(=O)O)=CC=1N

Computed Properties

• Exact Mass: 220.08479225g/mol
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 83.6Ų

Additional information on 3-Amino-4-(2-oxopyrrolidin-1-yl)benzoic acid

Comprehensive Overview of 3-Amino-4-(2-oxopyrrolidin-1-yl)benzoic acid (CAS No. 1343897-87-9)

3-Amino-4-(2-oxopyrrolidin-1-yl)benzoic acid (CAS No. 1343897-87-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrolidinone and benzoic acid moieties, serves as a critical intermediate in the synthesis of novel therapeutic agents. Its molecular structure, combining an amino group and a ketone-functionalized pyrrolidine ring, makes it a versatile building block for drug discovery and development.

In recent years, the demand for 3-Amino-4-(2-oxopyrrolidin-1-yl)benzoic acid has surged due to its potential applications in targeting neurological disorders and inflammatory diseases. Researchers are particularly interested in its role as a precursor for small molecule inhibitors and enzyme modulators, which are pivotal in modern drug design. The compound's CAS No. 1343897-87-9 is frequently searched in academic databases and chemical supplier platforms, reflecting its growing relevance in the scientific community.

One of the key advantages of 3-Amino-4-(2-oxopyrrolidin-1-yl)benzoic acid is its compatibility with green chemistry principles. As sustainability becomes a focal point in chemical synthesis, this compound's efficient synthesis routes and minimal environmental impact align with global trends toward eco-friendly pharmaceuticals. Its low toxicity profile further enhances its appeal for preclinical studies, making it a safer alternative to traditional intermediates.

The compound's pyrrolidinone ring is a structural feature shared by many FDA-approved drugs, underscoring its pharmacological significance. For instance, derivatives of 3-Amino-4-(2-oxopyrrolidin-1-yl)benzoic acid have shown promise in modulating G-protein-coupled receptors (GPCRs), a hot topic in drug discovery circles. This aligns with current user searches for "GPCR-targeting compounds" and "new drug scaffolds 2023", highlighting its timeliness.

From a technical perspective, CAS No. 1343897-87-9 exhibits excellent solubility in polar solvents like DMSO and methanol, facilitating its use in high-throughput screening assays. Its melting point and stability data are well-documented, ensuring reproducibility in research settings. These properties are frequently queried by chemists seeking reliable building blocks for combinatorial chemistry.

In the context of personalized medicine, 3-Amino-4-(2-oxopyrrolidin-1-yl)benzoic acid offers modularity for structural modifications. This adaptability resonates with trending searches such as "customizable drug intermediates" and "precision medicine chemistry". Its benzoic acid core also allows for easy conjugation with biomolecules, expanding its utility in bioconjugation and prodrug development.

Quality control of CAS No. 1343897-87-9 is paramount, with HPLC and NMR spectroscopy being standard analytical techniques. The compound's chromatographic purity (>98%) meets stringent requirements for pharmaceutical-grade materials, addressing common user concerns about "QC standards for research chemicals". Suppliers often highlight its batch-to-batch consistency, a critical factor for regulatory compliance.

Looking ahead, 3-Amino-4-(2-oxopyrrolidin-1-yl)benzoic acid is poised to play a role in emerging fields like proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. These cutting-edge applications dominate recent literature searches, positioning the compound at the forefront of innovative therapeutic strategies. Its dual functional groups enable diverse chemical transformations, fulfilling the need for multifunctional intermediates in complex syntheses.

In summary, 3-Amino-4-(2-oxopyrrolidin-1-yl)benzoic acid (CAS No. 1343897-87-9) represents a convergence of structural ingenuity and practical utility in medicinal chemistry. Its alignment with contemporary research trends—from sustainable synthesis to targeted drug delivery—ensures its continued prominence in scientific discourse and industrial applications alike.